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Compound of Interest

Compound Name: AF 555 NHS ester

Cat. No.: B12368062

In the fields of molecular biology, immunology, and drug development, the covalent labeling of
proteins and other biomolecules with fluorescent dyes is an indispensable technique. Amine-
reactive dyes are the most common class of reagents for this purpose, primarily targeting the
primary amino groups of lysine residues and the N-terminus of proteins. The choice of dye can
significantly impact the outcome of an experiment, influencing factors such as signal
brightness, photostability, and the biological activity of the labeled molecule. This guide
provides an objective, data-driven comparison of common amine-reactive dyes to aid
researchers in selecting the optimal reagent for their specific application.

Mechanism of Amine-Reactive Labeling

The two most prevalent classes of amine-reactive functional groups are N-hydroxysuccinimide
(NHS) esters and isothiocyanates. Both react with primary amines under mild alkaline
conditions to form stable covalent bonds.

o NHS Esters (Succinimidyl Esters): These are the preferred choice for protein conjugation as
they form a highly stable amide bond.[1] The reaction is efficient at a pH of 7.2 to 9, with an
optimal range of 8.3-8.5.[2] Buffers containing primary amines, such as Tris, must be avoided
as they compete with the target protein for reaction with the NHS ester.[3]

 |sothiocyanates: These reagents react with primary amines to form a thiourea bond. While
effective, the resulting thiourea linkage is generally less stable over time compared to the
amide bond formed by NHS esters.[4]
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The general reaction of an NHS ester with a primary amine on a protein is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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